Cas no 2680663-64-1 (3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid)

• Product Name: 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid
• CAS No: 2680663-64-1
• MF: C₁₄H₁₄FNO₄
• MW: 279.263667583466
• CID: 6437981
• PubChem ID: 165914464
• Update Time: 2025-05-20

3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid
• 2680663-64-1
• EN300-28285595
• 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid

• Inchi： 1S/C14H14FNO4/c1-2-5-20-13(19)16-14(3-4-14)10-6-9(12(17)18)7-11(15)8-10/h2,6-8H,1,3-5H2,(H,16,19)(H,17,18)
• InChI Key： QSNWUUDNMNYXMI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1(CC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 279.09068609g/mol
• Monoisotopic Mass: 279.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid

Research Briefing on 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid (CAS: 2680663-64-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid (CAS: 2680663-64-1) has emerged as a compound of interest due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its cyclopropyl and fluoro-substituted benzoic acid moieties, has been investigated for its role as a key intermediate in the synthesis of novel pharmacophores. Recent studies have demonstrated its utility in the development of protease inhibitors and modulators of protein-protein interactions, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the allyloxycarbonyl (Alloc) protecting group further enhances its versatility in synthetic chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid, optimizing reaction conditions to achieve high yields and purity. The study also evaluated the compound's stability under physiological conditions, revealing favorable pharmacokinetic properties. These findings underscore its potential as a scaffold for further derivatization and drug design.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the biological activity of this compound. The research team identified its ability to selectively inhibit certain enzymatic pathways involved in tumor progression, suggesting its promise as a lead compound for anticancer therapeutics. Mechanistic studies indicated that the fluoro and cyclopropyl groups play a crucial role in binding affinity and specificity.

Looking ahead, ongoing research aims to explore the broader applications of 3-Fluoro-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropyl)benzoic acid in targeted drug delivery systems and as a probe for studying biological processes. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates. This compound exemplifies the innovative approaches driving modern drug discovery, combining structural novelty with functional efficacy.